N-(2-methylphenyl)-2-[1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide

• IUPAC Name: N-(2-methylphenyl)-2-[1-(2-methylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide
• InChI: InChI=1S/C21H19N5O2/c1-14-7-3-5-9-17(14)24-19(27)12-25-13-22-20-16(21(25)28)11-23-26(20)18-10-6-4-8-15(18)2/h3-11,13H,12H2,1-2H3,(H,24,27)
• InChI Key: JGSRZRWSWUGYML-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CN2C=NC3=C(C2=O)C=NN3C4=CC=CC=C4C
• Molecular Formula: C21H19N5O2
• Molecular Weight: 373.4 g/mol
• CAS No.: 895009-02-6

Description

N-(2-methylphenyl)-2-[1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide is a useful research compound. Its molecular formula is C21H19N5O2 and its molecular weight is 373.416. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

Several studies have explored the derivatives of pyrazolo[3,4-d]pyrimidine for their anticancer activities. For instance, a study by Al-Sanea et al. (2020) described the design, synthesis, and in vitro cytotoxic activity of certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives. These compounds were tested against 60 cancer cell lines, with one compound showing significant cancer cell growth inhibition against eight cancer cell lines, highlighting its potential as a new anticancer agent (Al-Sanea, M. M. et al., 2020).

Diagnostic Imaging

The radioligand [18F]PBR111, a derivative within the series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, has been reported for its selective imaging of the translocator protein (18 kDa) with positron emission tomography (PET). This compound, due to its selective ligand properties, has implications in diagnosing and studying diseases associated with translocator protein expression, providing a valuable tool for medical research and diagnostic applications (Dollé, F. et al., 2008).

Binding Activity and Antioxidant Potential

A study by Chkirate et al. (2019) focused on novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives. This research emphasized the role of hydrogen bonding in the self-assembly process and assessed the antioxidant activity of these complexes. Such studies are crucial for understanding the molecular interactions and potential therapeutic applications of pyrazolo[3,4-d]pyrimidine derivatives (Chkirate, K. et al., 2019).